7-Chloro-1-(3-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H20ClNO5
• Molecular Weight: 425.9 g/mol
• IUPAC Name: 7-chloro-1-(3-methoxyphenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20ClNO5/c1-28-15-5-2-4-13(10-15)20-19-21(26)17-11-14(24)7-8-18(17)30-22(19)23(27)25(20)12-16-6-3-9-29-16/h2,4-5,7-8,10-11,16,20H,3,6,9,12H2,1H3
• InChI Key: VOGGAWUEKJREOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C(=O)N2CC4CCCO4)OC5=C(C3=O)C=C(C=C5)Cl

Description

7-Chloro-1-(3-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its core structure features a fused chromene-pyrrole-dione scaffold, substituted at the 1-position with a 3-methoxyphenyl group and at the 2-position with a tetrahydrofuran-2-ylmethyl moiety. This compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . Its structural complexity and substituent diversity make it a candidate for pharmacological exploration, particularly in drug discovery for cancer or infectious diseases.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare the target compound with structurally analogous derivatives, focusing on substituent effects, physicochemical properties, and synthetic yields. Data are derived from peer-reviewed studies and synthetic libraries .

Table 1: Structural and Physicochemical Comparison

Compound Name (Reference)	R1 (1-position)	R2 (2-position)	Yield (%)	Melting Point (°C)	IR C=O Stretching (cm⁻¹)	Molecular Formula	Molecular Weight	Key Observations
Target Compound	3-Methoxyphenyl	Tetrahydrofuran-2-ylmethyl	N/A	N/A	Inferred: ~1690–1700	C24H20ClNO5	461.88	Ether substituent enhances polarity; methoxy group modulates electronic effects.
7-Chloro-1-(4-hydroxyphenyl)-2-phenethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Hydroxyphenyl	Phenethyl	72	>295	1701, 1647	C25H18ClNO4	431.87	Phenolic -OH increases hydrogen-bonding potential; high melting point suggests crystalline stability.
7-Chloro-2-(furan-2-ylmethyl)-1-(3-hydroxyphenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	3-Hydroxyphenyl	Furan-2-ylmethyl	62	276–279	1694, 1659	C23H16ClNO5	421.83	Furan moiety introduces π-conjugation; methyl group at 6-position may sterically hinder reactivity.
7-Chloro-1-(2-methoxyphenyl)-2-(3-morpholinylpropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	2-Methoxyphenyl	3-Morpholinylpropyl	N/A	N/A	N/A	C26H26ClN2O5	505.95	Morpholine enhances solubility via tertiary amine; methoxy at 2-position alters steric interactions.
7-Chloro-1-(3-nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	3-Nitrophenyl	Thiazol-2-yl	N/A	N/A	N/A	C23H13ClN3O5S	502.88	Nitro group confers strong electron-withdrawing effects; thiazole may improve binding to biological targets.

Key Comparative Insights:

Substituent Effects on Reactivity and Yield :

• The phenethyl group in the 4-hydroxyphenyl analog (72% yield) likely stabilizes intermediates during synthesis, whereas furan-2-ylmethyl (62% yield) may introduce steric or electronic challenges .
• Tetrahydrofuran-2-ylmethyl (target compound) balances polarity and steric bulk, though its synthetic yield remains unreported in available literature.

Spectroscopic Signatures: C=O stretching frequencies in IR (~1647–1701 cm⁻¹) are consistent across derivatives, reflecting the stability of the dione core. Minor shifts correlate with substituent electron-withdrawing/donating effects .

Thermal Stability: Derivatives with 4-hydroxyphenyl (>295°C) and 3-hydroxyphenyl (276–279°C) exhibit higher melting points than those with non-polar substituents, suggesting stronger intermolecular interactions (e.g., hydrogen bonding) .

Biological Implications :

• Morpholinylpropyl and thiazol-2-yl groups (unreported in the target compound) are associated with improved pharmacokinetics (e.g., solubility, target affinity) in drug discovery .
• The 3-methoxyphenyl group in the target compound may offer a balance between lipophilicity and metabolic stability.